Cas no 2092516-89-5 (1-(8-(Hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(8-(Hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)-2-(methylamino)ethan-1-one
• CAS No: 2092516-89-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5723146
• PubChem ID: 121204387
• Update Time: 2025-10-20

1-(8-(Hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026712679
• 1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)-2-(methylamino)ethan-1-one
• 1-[8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl]-2-(methylamino)ethanone
• F1907-8336
• 2092516-89-5
• Ethanone, 1-[8-(hydroxymethyl)-6-azaspiro[3.4]oct-6-yl]-2-(methylamino)-
• 1-(8-(Hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C11H20N2O2/c1-12-5-10(15)13-6-9(7-14)11(8-13)3-2-4-11/h9,12,14H,2-8H2,1H3
• InChI Key： ZNZZNQNIXZYAPR-UHFFFAOYSA-N
• SMILES： OCC1CN(C(CNC)=O)CC21CCC2

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 385.5±17.0 °C(Predicted)
• pka: 14.92±0.10(Predicted)

Additional information on 1-(8-(Hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)-2-(methylamino)ethan-1-one

Research Briefing on 1-(8-(Hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)-2-(methylamino)ethan-1-one (CAS: 2092516-89-5)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly 1-(8-(Hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)-2-(methylamino)ethan-1-one (CAS: 2092516-89-5), as promising scaffolds for drug discovery. This compound, characterized by its unique 6-azaspiro[3.4]octane core, has garnered attention due to its potential applications in targeting neurological disorders and modulating protein-protein interactions. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 1-(8-(Hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)-2-(methylamino)ethan-1-one involves a multi-step process, as detailed in recent publications. Key steps include the construction of the spirocyclic framework via intramolecular cyclization, followed by functionalization at the 8-position to introduce the hydroxymethyl group. Researchers have optimized reaction conditions to achieve high yields and enantioselectivity, which is critical for its application in chiral drug development. The compound's structural complexity and stereochemical purity have been confirmed using advanced spectroscopic techniques, including NMR and X-ray crystallography.

Biological evaluations of this compound have revealed its affinity for specific neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways. In vitro studies demonstrate its ability to modulate receptor activity at nanomolar concentrations, suggesting potential utility in treating psychiatric disorders such as schizophrenia and depression. Additionally, its spirocyclic structure confers metabolic stability, as evidenced by pharmacokinetic studies in rodent models, where it exhibited favorable oral bioavailability and brain penetration.

Recent computational studies have further elucidated the molecular interactions of 1-(8-(Hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)-2-(methylamino)ethan-1-one with its targets. Molecular docking simulations highlight its binding mode within the orthosteric site of dopamine D2 receptors, with the hydroxymethyl group forming critical hydrogen bonds. These insights are guiding the design of derivatives with enhanced selectivity and reduced off-target effects. Collaborative efforts between academia and industry are underway to explore its broader therapeutic applications, including its potential as a scaffold for covalent inhibitors in oncology.

In conclusion, 1-(8-(Hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)-2-(methylamino)ethan-1-one represents a versatile and pharmacologically relevant molecule with significant promise in drug development. Ongoing research aims to address remaining challenges, such as optimizing its synthetic route for scalability and further validating its safety profile in preclinical models. This compound exemplifies the innovative strides being made in spirocyclic chemistry and its translational impact on medicine.